Cas no 2168451-68-9 (Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester )
Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester is a structurally unique compound featuring a rigid bicyclo[1.1.1]pentane scaffold, which enhances steric and electronic properties for applications in medicinal chemistry and drug design. The inclusion of a trifluoromethyl group improves metabolic stability and lipophilicity, while the methyl ester moiety offers synthetic versatility for further derivatization. This compound is particularly valuable as a bioisostere for aromatic or aliphatic systems, enabling the optimization of pharmacokinetic profiles in small-molecule therapeutics. Its constrained geometry also facilitates the study of conformational effects on biological activity. Suitable for research in peptidomimetics and enzyme inhibition studies.
![Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester structure](https://ossimg.kuujia.com/scimg/2168500/2168451-68-9x500.png)
2168451-68-9 structure
Product Name:Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester
CAS No:2168451-68-9
MF:C9H12F3NO2
MW:223.192293167114
CID:5562579
Update Time:2025-06-07
Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl α-amino-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-acetate (ACI)
- Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester
-
- Inchi： 1S/C9H12F3NO2/c1-15-6(14)5(13)7-2-8(3-7,4-7)9(10,11)12/h5H,2-4,13H2,1H3
- InChI Key： CYFICQAEQCFIQB-UHFFFAOYSA-N
- SMILES： O=C(C(C12CC(C(F)(F)F)(C1)C2)N)OC
Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39918039-0.05g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 0.05g |
$3205.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-0.1g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 0.1g |
$3358.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-0.25g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 0.25g |
$3511.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-0.5g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 0.5g |
$3663.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-1.0g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 1.0g |
$3816.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-2.5g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 2.5g |
$7479.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-5.0g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 5.0g |
$11067.0 | 2023-07-07 | ||
| Enamine | EN300-39918039-10.0g |
methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate |
2168451-68-9 | 10.0g |
$16409.0 | 2023-07-07 |
Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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